Cas no 1806642-68-1 (3-Methyl-5-(2-oxopropyl)phenylacetic acid)

• Product Name: 3-Methyl-5-(2-oxopropyl)phenylacetic acid
• CAS No: 1806642-68-1
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 5002756
• Update Time: 2025-07-02

3-Methyl-5-(2-oxopropyl)phenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methyl-5-(2-oxopropyl)phenylacetic acid

• Inchi： 1S/C12H14O3/c1-8-3-10(5-9(2)13)6-11(4-8)7-12(14)15/h3-4,6H,5,7H2,1-2H3,(H,14,15)
• InChI Key： LEBKECRPRURLRJ-UHFFFAOYSA-N
• SMILES： O=C(C)CC1C=C(C)C=C(CC(=O)O)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 247
• XLogP3: 1.4
• Topological Polar Surface Area: 54.4

Additional information on 3-Methyl-5-(2-oxopropyl)phenylacetic acid

Recent Advances in the Study of 3-Methyl-5-(2-oxopropyl)phenylacetic acid (CAS: 1806642-68-1)

3-Methyl-5-(2-oxopropyl)phenylacetic acid (CAS: 1806642-68-1) is a compound of growing interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules and its role in modulating various biochemical pathways. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

A recent study published in the Journal of Medicinal Chemistry explored the synthetic pathways for 3-Methyl-5-(2-oxopropyl)phenylacetic acid, emphasizing its utility as a building block for more complex pharmacophores. The researchers employed a multi-step synthesis approach, starting from readily available precursors, and achieved a high yield of the target compound. The study also investigated the compound's stability under various conditions, which is critical for its application in drug development.

In another significant development, a team of researchers from a leading pharmaceutical company reported the compound's ability to inhibit specific enzymes involved in inflammatory pathways. The study, published in Bioorganic & Medicinal Chemistry Letters, demonstrated that 3-Methyl-5-(2-oxopropyl)phenylacetic acid exhibits potent inhibitory activity against cyclooxygenase-2 (COX-2), a key enzyme in the prostaglandin synthesis pathway. This finding suggests its potential as a lead compound for the development of novel anti-inflammatory agents.

Further investigations into the compound's mechanism of action revealed its interaction with other molecular targets, including G-protein-coupled receptors (GPCRs). A preprint article available on bioRxiv detailed how 3-Methyl-5-(2-oxopropyl)phenylacetic acid modulates GPCR signaling, leading to altered cellular responses. This discovery opens new avenues for research into its applications in treating GPCR-related disorders, such as metabolic and cardiovascular diseases.

The safety and pharmacokinetic profile of 3-Methyl-5-(2-oxopropyl)phenylacetic acid have also been subjects of recent studies. Preliminary data from animal models indicate that the compound has a favorable toxicity profile and good bioavailability. These findings are encouraging for its further development as a therapeutic agent, although additional preclinical and clinical studies are necessary to confirm its efficacy and safety in humans.

In conclusion, 3-Methyl-5-(2-oxopropyl)phenylacetic acid (CAS: 1806642-68-1) represents a promising compound with diverse applications in chemical biology and drug discovery. Its synthetic accessibility, biological activity, and potential therapeutic benefits make it a valuable subject for ongoing and future research. Continued exploration of its molecular interactions and pharmacological properties will likely yield further insights into its utility in addressing unmet medical needs.